Methyl 2-{2-[1-(2-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate

• IUPAC Name: methyl 2-[2-[1-(2-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetate
• InChI: InChI=1S/C21H21N3O3/c1-14-7-3-5-9-17(14)23-12-15(11-19(23)25)21-22-16-8-4-6-10-18(16)24(21)13-20(26)27-2/h3-10,15H,11-13H2,1-2H3
• InChI Key: HRUIQOKKSXRSEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)OC
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

Benzimidazoles are a very well-known, broad group of compounds containing nitrogen atoms in their structure that can mimic properties of DNA bases. They show not only biological activities but also are used for spectral and catalytic properties.

Synthesis Analysis

Benzimidazole derivatives can be synthesized by reacting ortho-phenylenediamines with benzaldehydes using sodium metabisulphite as an oxidation agent in a mixture of solvent under mild condition.

Chemical Reactions Analysis

Benzimidazoles can act as mixed type inhibitors, exhibiting stronger inhibitive effect on the cathodic reaction than on the anodic one.

Physical And Chemical Properties Analysis

Methyl phenylacetate, a similar compound, is a colorless liquid that is only slightly soluble in water, but soluble in most organic solvents.

Mechanism of Action

The mechanism of action of benzimidazoles is not fully understood, but it is believed that they interfere with the energy metabolism of parasites.

Safety and Hazards

Methyl phenylacetate has a GHS07 signal word of warning, with hazard statements H302,H315,H319,H335.

Future Directions

Benzimidazoles and their derivatives are being extensively studied for their potential applications in various fields, including medicinal chemistry, bioimaging, and photovoltaics.